Cas no 1849521-61-4 ((S)-6-((1-Phenylethyl)amino)pyridazin-3-ol)

• Product Name: (S)-6-((1-Phenylethyl)amino)pyridazin-3-ol
• CAS No: 1849521-61-4
• MF: C₁₂H₁₃N₃O
• MW: 215.251122236252
• CID: 5043434
• Update Time: 2025-05-23

(S)-6-((1-Phenylethyl)amino)pyridazin-3-ol Chemical and Physical Properties

Names and Identifiers

• (S)-6-((1-phenylethyl)amino)pyridazin-3-ol
• 3-[[(1S)-1-phenylethyl]amino]-1H-pyridazin-6-one
• (S)-6-((1-Phenylethyl)amino)pyridazin-3-ol

• Inchi： 1S/C12H13N3O/c1-9(10-5-3-2-4-6-10)13-11-7-8-12(16)15-14-11/h2-9H,1H3,(H,13,14)(H,15,16)/t9-/m0/s1
• InChI Key： AWYGPJLGISQBQR-VIFPVBQESA-N
• SMILES： O=C1C=CC(=NN1)N[C@@H](C)C1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 316
• XLogP3: 1
• Topological Polar Surface Area: 53.5

Additional information on (S)-6-((1-Phenylethyl)amino)pyridazin-3-ol

Introduction to (S)-6-((1-Phenylethyl)amino)pyridazin-3-ol (CAS No. 1849521-61-4)

The compound (S)-6-((1-Phenylethyl)amino)pyridazin-3-ol (CAS No. 1849521-61-4) is a structurally complex organic molecule with significant potential in the fields of pharmacology and materials science. This compound belongs to the class of pyridazine derivatives, which are known for their unique electronic properties and biological activities. The pyridazine ring serves as the core structure, with a hydroxyl group (-OH) at position 3 and an (S)-configured (1-phenylethyl)amino group at position 6. This stereochemistry at the amino group is crucial for its biological activity and selectivity.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging asymmetric catalysis to achieve high enantiomeric excess. The synthesis involves a multi-step process, including the formation of the pyridazine ring via cyclization reactions and subsequent functionalization to introduce the amino and hydroxyl groups. The stereocontrol during the synthesis is particularly challenging, as it requires precise manipulation of steric and electronic factors to achieve the desired (S)-configuration.

One of the most promising applications of (S)-6-((1-Phenylethyl)amino)pyridazin-3-ol lies in its potential as a drug candidate. Preclinical studies have demonstrated that this compound exhibits potent inhibitory activity against several key enzymes involved in neurodegenerative diseases, such as Alzheimer's disease. The pyridazine ring contributes to its ability to cross the blood-brain barrier, while the (S)-configured amino group enhances its binding affinity to target proteins.

Moreover, computational studies using molecular docking and dynamics simulations have provided insights into the binding mode of this compound with its target enzymes. These studies reveal that the hydroxyl group at position 3 plays a critical role in stabilizing interactions through hydrogen bonding, while the phenylethylamine moiety contributes to hydrophobic interactions. Such detailed understanding is essential for further optimization of this compound as a therapeutic agent.

In addition to its pharmacological applications, (S)-6-((1-Phenylethyl)amino)pyridazin-3-ol has shown potential in materials science. Its unique electronic properties make it a candidate for use in organic electronics, such as light-emitting diodes (LEDs) and field-effect transistors (FETs). The pyridazine ring's conjugated system facilitates efficient charge transport, while the substituents at positions 3 and 6 can be tailored to modulate optical and electrical properties.

Recent research has also explored the use of this compound in bioimaging applications. Its ability to fluoresce under specific conditions makes it a potential candidate for tracking cellular processes in real-time. By incorporating this compound into nanoparticles or other delivery systems, researchers aim to develop novel tools for biomedical imaging with high spatial and temporal resolution.

The development of analytical methods for the characterization of (S)-6-((1-Phenylethyl)amino)pyridazin-3-ol has also been an area of active research. Techniques such as high-resolution mass spectrometry (HRMS), nuclear magnetic resonance (NMR), and X-ray crystallography have been employed to confirm its structure and purity. These methods are critical for ensuring the reliability of experimental results and facilitating further studies.

In conclusion, (S)-6-((1-Phenylethyl)amino)pyridazin-3-ol (CAS No. 1849521